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Compound of Interest

Compound Name: 2-Chloro-5-methylpyrimidine

Cat. No.: B1361109 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-5-methylpyrimidine, ensuring the well-being of laboratory personnel and adherence to

safety protocols. The following procedural steps and data are designed to be a readily

accessible resource for all professionals working with this compound.

Hazard Identification and Classification
2-Chloro-5-methylpyrimidine is classified as a hazardous substance. Understanding its

specific dangers is the first step in safe handling. The compound poses the following risks[1]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1].

Skin Irritation: Causes skin irritation[1].

Eye Irritation: Causes serious eye irritation[1].

Respiratory Irritation: May cause respiratory irritation[1].

GHS Hazard Statements: H302, H315, H319, H332, H335[1].
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Hazard Class Category GHS Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Acute toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute toxicity, Inhalation 4 H332: Harmful if inhaled

Skin irritation 2 H315: Causes skin irritation

Eye irritation 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table summarizes the required PPE for handling 2-Chloro-5-methylpyrimidine.

Body Part Required PPE Standard/Specification

Eyes/Face
Tightly fitting safety goggles

with side-shields

EN 166 (EU) or NIOSH (US)

approved[1]

Skin

Fire/flame resistant and

impervious clothing; Long-

sleeved laboratory coat

N/A

Hands
Chemical impermeable gloves

(e.g., Nitrile, Neoprene)

Inspected prior to use,

conforming to EU Directive

89/686/EEC and EN 374[1][2]

Respiratory

Full-face respirator if exposure

limits are exceeded or irritation

is experienced

NIOSH/MSHA or European

Standard EN 136/149

approved[1][3]
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It is critical to inspect all PPE before use and to follow proper donning and doffing procedures.

Contaminated PPE should be removed carefully and disposed of as hazardous waste.

Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the chemical

and the safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood[1][4].

Avoid the formation of dust and aerosols[4].

Do not breathe mist, gas, or vapors[1].

Avoid contact with skin and eyes[1][4].

Use non-sparking tools and explosion-proof equipment[1][4].

Do not eat, drink, or smoke in the handling area[1].

Wash hands thoroughly after handling[1].

Storage:

Store in a tightly closed container[1][5].

Keep in a dry, cool, and well-ventilated place[1][3][4].

Store locked up[1][5].

Protect from light and moisture[3].

For optimal product quality, keep refrigerated[3][5].

Emergency Procedures: First Aid
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In the event of exposure, immediate action is critical. The following first-aid measures should

be taken:

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation persists, seek medical

attention.[1][4][6]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][4]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1][4]

Disposal Plan
The disposal of 2-Chloro-5-methylpyrimidine and its containers must be handled as

hazardous waste.

Chemical Disposal: Collect and arrange for disposal in suitable and closed containers[1][4].

Disposal must be in accordance with all applicable federal, state, and local regulations.

Consider treatment and neutralization at an approved facility, which may involve mixing with

a combustible solvent and incineration[7].

Container Disposal: Decontaminate empty containers. Do not reuse empty containers. They

may still present a chemical hazard[7]. Dispose of them as hazardous waste.
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Spill Cleanup: In case of a spill, evacuate the area and ensure adequate ventilation. Remove

all sources of ignition. Wear appropriate PPE. Contain the spill using non-combustible

absorbent material (e.g., sand, earth) and collect it in a suitable container for disposal[8].

Visual Guides
To further clarify the procedural workflows, the following diagrams have been created.
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Handling 2-Chloro-5-methylpyrimidine

Preparation

Handling Procedure

Post-Handling

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Well-Ventilated Area
(Fume Hood)

Weigh Compound Carefully

Proceed to handling

Transfer to Reaction Vessel

Decontaminate Work Surfaces

After experiment completion

Dispose of Waste Properly

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental Workflow for Handling 2-Chloro-5-methylpyrimidine.
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Emergency Response for Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes for 15 mins Rinse Mouth with Water

Assist Breathing (if needed)

Seek Immediate Medical Attention

Wash with Soap and Water

Seek Medical Attention if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-Aid Procedures for Exposure to 2-Chloro-5-methylpyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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